Cas no 2565807-37-4 (Ethyl 3-n-butylbenzoylformate)

• Product Name: Ethyl 3-n-butylbenzoylformate
• CAS No: 2565807-37-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD31923539
• CID: 5175235
• Update Time: 2025-06-08

Ethyl 3-n-butylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-n-butylbenzoylformate
• ethyl 2-(3-butylphenyl)-2-oxoacetate
• Benzeneacetic acid, 3-butyl-α-oxo-, ethyl ester

• MDL： MFCD31923539
• Inchi： 1S/C14H18O3/c1-3-5-7-11-8-6-9-12(10-11)13(15)14(16)17-4-2/h6,8-10H,3-5,7H2,1-2H3
• InChI Key： UASBQWUDXWLMLF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)CCCC)(=O)C(=O)OCC

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 338.0±21.0 °C(Predicted)

Additional information on Ethyl 3-n-butylbenzoylformate

Ethyl 3-n-butylbenzoylformate (CAS No. 2565807-37-4): An Overview of Its Structure, Synthesis, and Applications

Ethyl 3-n-butylbenzoylformate (CAS No. 2565807-37-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its ester functional group and the presence of a substituted benzoyl formate moiety, which imparts distinct reactivity and stability.

The molecular formula of Ethyl 3-n-butylbenzoylformate is C₁₄H₁₈O₃, with a molecular weight of approximately 234.29 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethyl acetate, dichloromethane, and tetrahydrofuran (THF). Its physical and chemical properties make it an attractive candidate for use in a variety of chemical reactions and processes.

In terms of synthesis, Ethyl 3-n-butylbenzoylformate can be prepared through several routes, but one of the most common methods involves the esterification of 3-n-butylbenzoylformic acid with ethanol in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions, yielding high purity product with minimal by-products. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product, making optimization a critical step in its large-scale production.

The structural features of Ethyl 3-n-butylbenzoylformate contribute to its versatility in chemical reactions. The ester group can undergo hydrolysis to form the corresponding carboxylic acid or alcohol, making it useful in the synthesis of more complex molecules. Additionally, the substituted benzoyl formate moiety can participate in various electrophilic and nucleophilic reactions, providing a platform for further functionalization.

Recent research has explored the potential applications of Ethyl 3-n-butylbenzoylformate in pharmaceutical development. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of benzoyl formates demonstrated significant inhibition of cancer cell proliferation in vitro. These findings suggest that Ethyl 3-n-butylbenzoylformate could serve as a valuable starting material for the development of novel therapeutic agents.

Beyond pharmaceuticals, Ethyl 3-n-butylbenzoylformate has also found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a suitable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, such as drug delivery systems, coatings, and adhesives. The unique combination of mechanical strength and biocompatibility offered by these materials has opened new avenues for their use in biomedical devices and tissue engineering.

In the realm of organic synthesis, Ethyl 3-n-butylbenzoylformate serves as an important building block for the construction of complex organic molecules. Its reactivity allows chemists to introduce specific functional groups at precise locations within a molecule, facilitating the synthesis of natural products and other bioactive compounds. This capability is particularly valuable in the development of new drugs and materials with enhanced performance characteristics.

The environmental impact of Ethyl 3-n-butylbenzoylformate is another area of interest for researchers. While it is generally considered safe for use in laboratory settings, proper handling and disposal protocols should be followed to minimize any potential environmental risks. Studies have shown that this compound can be effectively degraded under certain conditions, reducing its persistence in the environment.

In conclusion, Ethyl 3-n-butylbenzoylformate (CAS No. 2565807-37-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.